Cas no 1261485-50-0 (4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine)
4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine
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- Inchi: 1S/C13H8ClF2NO/c14-11-9(2-1-3-10(11)13(15)16)12(18)8-4-6-17-7-5-8/h1-7,13H
- InChI Key: DZHSAMSZZSHGBL-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)C=CC=C1C(C1C=CN=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 295
- XLogP3: 3.4
- Topological Polar Surface Area: 30
4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013005430-250mg |
4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine |
1261485-50-0 | 97% | 250mg |
$499.20 | 2023-09-03 | |
| Alichem | A013005430-500mg |
4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine |
1261485-50-0 | 97% | 500mg |
$790.55 | 2023-09-03 | |
| Alichem | A013005430-1g |
4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine |
1261485-50-0 | 97% | 1g |
$1445.30 | 2023-09-03 |
4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine
Introduction to 4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine (CAS No. 1261485-50-0)
4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine, with the CAS number 1261485-50-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring and a substituted benzoyl group. The presence of a chloro and difluoromethyl substituent on the benzene ring imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The chemical formula of 4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine is C13H9ClF2
In recent years, 4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a promising lead compound for the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine demonstrated significant antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings have sparked further interest in exploring the compound's potential as an anticancer agent. Beyond its anticancer properties, 4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine has also shown promise in the treatment of inflammatory disorders. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity suggests that it could be developed into a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. The pharmacokinetic properties of 4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine have also been investigated to assess its suitability for clinical use. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. To further advance the development of 4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. In conclusion, 4-(2-Chloro-3-(difluoromethyl)benzoyl)pyridine (CAS No. 1261485-50-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a future drug candidate.
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